Cas no 921817-46-1 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide
• CAS No: 921817-46-1
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6084305
• PubChem ID: 40887788
• Update Time: 2025-07-09

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide
• AKOS024633550
• F2262-0611
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(o-tolyloxy)acetamide
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide
• 921817-46-1

• Inchi： 1S/C20H22N2O4/c1-13-6-4-5-7-16(13)25-11-18(23)21-14-8-9-17-15(10-14)22-19(24)20(2,3)12-26-17/h4-10H,11-12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： QKEAKEZSRRTHTQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2NC(C(C)(C)C1)=O)NC(COC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.7Ų

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide

Introduction to N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide and Its Significance in Modern Chemical Biology

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide (CAS No. 921817-46-1) represents a novel compound with a complex and intriguing molecular structure that has garnered significant attention in the field of chemical biology. This compound belongs to the benzoxazepine class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties and potential applications in drug discovery and development. The unique scaffold of this molecule, characterized by its fused benzoxazepine ring system and amide functional group, positions it as a promising candidate for further exploration in medicinal chemistry.

The benzoxazepine core is a privileged structure in pharmaceutical research due to its ability to interact with various biological targets. Specifically, the 3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl moiety introduces rigidity and specific spatial orientation of functional groups, which can be critical for binding affinity and selectivity. The presence of the amide group at the 7-position of the benzoxazepine ring further enhances its potential as a bioactive molecule. This structural feature is particularly interesting because amides are known to participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in interest regarding heterocyclic compounds as therapeutic agents. The benzoxazepine scaffold has been extensively studied for its role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The compound under discussion may exhibit unique pharmacological activities by targeting specific receptors or enzymes involved in these pathways. For instance, preliminary studies suggest that benzoxazepine derivatives can interact with serotonin receptors, which are implicated in mood regulation and anxiety disorders. The additional 2-(2-methylphenoxy)acetamide substituent may further modulate these interactions by introducing steric hindrance or enhancing solubility.

The synthesis of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide presents a fascinating challenge due to the complexity of its structure. Advanced synthetic methodologies are employed to construct the benzoxazepine core while introducing the requisite functional groups at precise positions. Techniques such as cyclization reactions followed by functional group transformations are commonly utilized in these processes. The successful synthesis of this compound not only demonstrates the synthetic prowess of modern organic chemistry but also opens up avenues for exploring its biological potential.

The biological evaluation of this compound is currently underway in several research laboratories. Initial in vitro studies have shown promising results regarding its interaction with various biomarkers relevant to neurological disorders. The ability of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide to modulate serotonin receptor activity suggests its potential as an antidepressant or anxiolytic agent. Additionally, its interaction with other neurotransmitter systems is being explored to uncover additional therapeutic applications.

The chemical biology community has also been intrigued by the potential of this compound as a tool for understanding disease mechanisms. By studying its effects on cellular pathways and molecular targets, researchers can gain insights into the underlying processes that contribute to neurological disorders. This information can then be leveraged to develop more targeted therapies with improved efficacy and reduced side effects.

The development of novel drug candidates is a meticulous process that involves rigorous testing at multiple stages. N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(2-methylphenoxy)acetamide is no exception and will undergo extensive preclinical studies before consideration for clinical trials. These studies will assess its safety profile、pharmacokinetics、and pharmacodynamics in animal models. The outcomes of these studies will provide valuable data on whether this compound has the potential to advance into human therapeutic applications.

The impact of this research extends beyond academic curiosity; it holds significant implications for patients suffering from neurological disorders who may benefit from new treatment options. The exploration of N-(3，dimethyl - 4 - oxo - 23，45 - tetrahydropyrazolo [1，5 - α]benzodiazepin - 7 - yl ) - 22 ( 22 - methylphenol ) acetamide ) ( CAS No . 921817 - 46 - 1 ) represents a testament to the collaborative efforts between chemists、biologists、and clinicians working towards improving human health . By leveraging cutting-edge chemical biology techniques， researchers are paving the way for innovative therapies that address unmet medical needs .